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Compound of Interest

Compound Name: Methyl 4-vinylbenzoate

Cat. No.: B093427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of Methyl 4-
vinylbenzoate, a versatile organic compound utilized in various chemical syntheses. This
document details the infrared (IR) and ultraviolet-visible (UV-Vis) spectroscopic data,
experimental protocols for its synthesis and characterization, and a visual representation of its
synthetic pathway.

Spectroscopic Data

The spectroscopic data for Methyl 4-vinylbenzoate is summarized below, providing key
absorption features for its identification and characterization.

Infrared (IR) Spectroscopy

The infrared spectrum of Methyl 4-vinylbenzoate exhibits characteristic absorption bands
corresponding to its principal functional groups. As an aromatic ester, it displays a strong
carbonyl (C=0) stretching vibration and distinct absorptions related to the carbon-oxygen single
bonds of the ester group. The presence of the vinyl group and the aromatic ring is also
confirmed by specific stretching and bending vibrations.
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. . . Wavenumber .

Functional Group Vibration Mode Intensity
(cm™)

C=0 (Ester) Stretch 1730 - 1715 Strong

C-O (Ester) Asymmetric Stretch 1310 - 1250 Strong

C-O (Ester) Symmetric Stretch 1130 - 1100 Strong

) ~1600, ~1585, ~1500, _

C=C (Aromatic) Stretch Medium to Weak
~1450

=C-H (Vinyl) Stretch ~3080 Medium

C-H (Aromatic) Stretch ~3030 Medium

=C-H (Vinyl) Out-of-plane bend ~990, ~910 Strong

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of Methyl 4-vinylbenzoate is characterized by absorption bands
originating from the electronic transitions within the aromatic ring and the conjugated system
formed by the vinyl group and the benzene ring. The conjugation leads to a bathochromic (red)
shift of the characteristic benzene absorption bands.

Solvent Amax (nm) Molar Absorptivity (€)

Ethanol ~254 Data not available

Experimental Protocols
Synthesis of Methyl 4-vinylbenzoate

A common and efficient method for the synthesis of Methyl 4-vinylbenzoate is the Fischer
esterification of 4-vinylbenzoic acid with methanol, using a strong acid as a catalyst.[1]

Materials:

 4-Vinylbenzoic acid
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» Methanol (reagent grade)

o Concentrated Sulfuric Acid (H2SOa)

o Ethyl acetate

e Brine solution

e Magnesium sulfate (MgSOa)

Procedure:

4-Vinylbenzoic acid (30 mmol, 4.44 g) is dissolved in methanol (120 mL) in a round-bottom
flask.[1]

o Concentrated sulfuric acid (2 mL) is carefully added to the solution as a catalyst.[1]

e The reaction mixture is refluxed for 24 hours.[1]

 After cooling to room temperature, the volatile components are removed by evaporation.[1]
e The residue is diluted with water and the product is extracted with ethyl acetate.[1]

e The combined organic phases are washed with brine and water, and then dried over
magnesium sulfate.[1]

e The solvent is removed by evaporation to yield the final product, Methyl 4-vinylbenzoate.[1]

Spectroscopic Analysis

Infrared (IR) Spectroscopy: A sample of Methyl 4-vinylbenzoate is prepared, typically as a thin
film on a salt plate (e.g., NaCl or KBr) or as a solution in a suitable solvent (e.g., chloroform).
The spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer over the
range of 4000-400 cm™1,

Ultraviolet-Visible (UV-Vis) Spectroscopy: A dilute solution of Methyl 4-vinylbenzoate is
prepared in a UV-transparent solvent, such as ethanol or hexane. The UV-Vis spectrum is
recorded using a dual-beam spectrophotometer, with the pure solvent used as a reference. The
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absorbance is measured over a wavelength range of approximately 200-400 nm to determine
the absorption maxima (Amax).[1]

Visualized Workflow: Synthesis of Methyl 4-
vinylbenzoate

The following diagram illustrates the key steps in the synthesis of Methyl 4-vinylbenzoate

from 4-vinylbenzoic acid.
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Caption: Synthesis of Methyl 4-vinylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of Methyl 4-vinylbenzoate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093427#spectroscopic-data-ir-uv-vis-of-methyl-4-
vinylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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